molecular formula C9H13NS2 B1213072 Pyridine, 2,6-bis[(methylthio)methyl]- CAS No. 84203-61-2

Pyridine, 2,6-bis[(methylthio)methyl]-

Cat. No.: B1213072
CAS No.: 84203-61-2
M. Wt: 199.3 g/mol
InChI Key: RAICPCFODOXJBO-UHFFFAOYSA-N
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Description

Pyridine, 2,6-bis[(methylthio)methyl]- is a sulfur-containing heterocyclic compound with a pyridine backbone substituted at the 2- and 6-positions by methylthiomethyl (-CH₂SMe) groups. The methylthio groups act as soft donors, favoring interactions with transition metals, while the methylene (-CH₂-) spacers enhance flexibility in metal-ligand bonding.

Properties

CAS No.

84203-61-2

Molecular Formula

C9H13NS2

Molecular Weight

199.3 g/mol

IUPAC Name

2,6-bis(methylsulfanylmethyl)pyridine

InChI

InChI=1S/C9H13NS2/c1-11-6-8-4-3-5-9(10-8)7-12-2/h3-5H,6-7H2,1-2H3

InChI Key

RAICPCFODOXJBO-UHFFFAOYSA-N

SMILES

CSCC1=NC(=CC=C1)CSC

Canonical SMILES

CSCC1=NC(=CC=C1)CSC

Synonyms

2,6-bis(methylthiomethyl)pyridine

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Comparison

Compound Substituent Type Donor Atoms Key Applications References
Pyridine, 2,6-bis[(methylthio)methyl]- -CH₂SMe S Catalysis, Coordination Inferred
2,6-Bis(2-(methylthio)phenyl)pyridine -SMe (aromatic) S Ru complexes, Catalysis
2,6-Di-tert-butylpyridine -C(CH₃)₃ N Steric hindrance, Base
2,6-Bis[(pyrazolyl)methyl]pyridine -CH₂(C₃H₃N₂) N Luminescence, Catalysis

Table 2: Coordination Chemistry Highlights

Metal Ligand Observed Properties References
Co 2,6-Bis(benzimidazolyl)pyridine Redox activity, Fluorescence
Ru 2,6-Bis(2-(methylthio)phenyl)pyridine C–H activation, Stable oxidation states
Pr 2,6-Bis(benzimidazolyl)pyridine Luminescence, Hydrogen bonding

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